RO3244794

• Synonyms: R-3-(4-fluoro-phenyl)-2-(5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino)-propionic acid; RO3244794
• Molecular Formula: C25H19F2NO5
• Molecular Weight: 451.4 g/mol
• SMILES: C1=CC(=CC=C1CC(C(=O)O)NC(=O)OCC2=CC3=C(O2)C=CC(=C3)C4=CC=C(C=C4)F)F
• InChI: InChI=1S/C25H19F2NO5/c26-19-6-1-15(2-7-19)11-22(24(29)30)28-25(31)32-14-21-13-18-12-17(5-10-23(18)33-21)16-3-8-20(27)9-4-16/h1-10,12-13,22H,11,14H2,(H,28,31)(H,29,30)
• InChIKey: IDONYPMIPXYFLY-UHFFFAOYSA-N

Researchers requiring definitive IP receptor blockade without confounding off-target effects face limited options. RO3244794 is a potent, selective IP receptor antagonist (pKi = 7.7-8.5) with a clean selectivity window-unlike RO1138452, which exhibits off-target affinity for imidazoline I₂ (pKi = 8.3) and PAF (pKi = 7.9) receptors. • Validated in vivo: Oral efficacy at 0.3-10 mg/kg in pain, liver injury, and angiogenesis models. • Definitive pathway blockade: Fully reverses prostacyclin-mediated hepatoprotection and vasorelaxation. • Reliable supply: ≥98% purity, comprehensive analytical documentation, global shipping.

RO3244794: Selective IP Receptor Antagonist

RO3244794 is a synthetic small-molecule IP (prostacyclin, PGI₂) receptor antagonist with the chemical formula R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid [1]. It was developed by Roche Palo Alto as part of a structurally distinct series of IP receptor antagonists and is characterized as a potent, selective, and orally active antagonist for both human and rat IP receptors [2]. RO3244794 is widely utilized in preclinical research as a pharmacological tool to interrogate IP receptor-mediated signaling pathways, including cAMP accumulation, nociception, inflammation, and cardiovascular regulation .

IP receptor antagonism probe for pathway interrogation

Suitable for cAMP, nociception, inflammation, and cardiovascular signaling studies

Orally administrable in rodent models for in vivo IP blockade

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source
• [2] MeSH Supplementary Concept Data. RO3244794. National Library of Medicine. Unique ID: C515593. View Source

RO3244794 Non-Substitutability

Generic substitution among IP receptor ligands is scientifically unsound due to divergent selectivity profiles, distinct structural classes, and functional differences in antagonism versus agonism. While compounds such as RO1138452 (a structurally distinct IP antagonist) and selexipag (an IP agonist prodrug) also target the IP receptor, their off-target profiles and mechanisms of action differ substantially. RO1138452 exhibits notable off-target affinity for imidazoline I₂ (pKi = 8.3) and platelet-activating factor (PAF; pKi = 7.9) receptors, whereas RO3244794 demonstrates a cleaner selectivity window [1]. Furthermore, selexipag and its active metabolite MRE-269 are IP receptor agonists—not antagonists—rendering them functionally incompatible for studies requiring pathway blockade or pharmacological validation via receptor inhibition [2]. For experiments requiring definitive IP receptor antagonism without confounding off-target effects or agonist activity, RO3244794 offers a non-interchangeable pharmacological profile.

RO1138452 Structurally distinct antagonist with reported off-target binding at I₂ and PAF receptors; cleaner selectivity may not transfer.

Selexipag / MRE-269 IP receptor agonist prodrug and active metabolite; functionally opposite to antagonism, not suitable for pathway blockade studies.

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source
• [2] Scott LJ. Selexipag: First Global Approval. Drugs. 2016;76(3):413-418. View Source

RO3244794: Quantitative Comparison Evidence

Off-Target Receptor Binding Selectivity

RO3244794 demonstrates substantially cleaner IP receptor selectivity compared to its closest structural analog RO1138452. While both compounds exhibit high affinity for the IP receptor, RO1138452 displays measurable off-target affinity for imidazoline I₂ (pKi = 8.3) and platelet-activating factor (PAF; pKi = 7.9) receptors. In contrast, RO3244794 shows minimal affinity for other prostanoid receptors, with pKi values for EP₁ (<5), EP₃ (5.38), EP₄ (5.74), and TP (5.09), representing selectivity windows of >500-fold relative to its IP receptor functional pKi [1].

Off-target selectivity

Head-to-head

RO1138452 binds I₂ (pKi 8.3) and PAF (pKi 7.9); RO3244794 shows no detectable affinity for these off-targets.

Cleaner selectivity supports IP-specific pathway interpretation.

>2.5 log unit selectivity difference at I₂ receptor.

Evidence Dimension	Off-target receptor binding affinity (pKi)
Target Compound Data	RO3244794: EP₁ (<5), EP₃ (5.38), EP₄ (5.74), TP (5.09); no measurable I₂ or PAF affinity
Comparator Or Baseline	RO1138452: I₂ (pKi = 8.3), PAF (pKi = 7.9)
Quantified Difference	RO1138452 exhibits pKi ≥7.9 at I₂ and PAF receptors; RO3244794 shows no detectable affinity for these off-targets, with >2.5 log unit selectivity difference at I₂
Conditions	Panel of receptor binding and enzyme assays across multiple GPCR targets

Why This Matters

For experiments requiring definitive IP receptor antagonism without confounding off-target pharmacology, RO3244794's cleaner selectivity profile reduces experimental noise and improves interpretability of pathway-specific effects.

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source

Oral Efficacy in Inflammatory Pain Models

RO3244794 exhibits superior oral potency relative to RO1138452 in the carrageenan-induced mechanical hyperalgesia model. RO3244794 produced significant reduction in hyperalgesia at oral doses as low as 0.3 mg·kg⁻¹, whereas RO1138452 required a minimum effective oral dose of 3 mg·kg⁻¹ to achieve comparable efficacy, representing a 10-fold potency advantage for RO3244794 in this in vivo inflammatory pain paradigm [1].

Oral dose in pain model

Head-to-head

RO3244794: 0.3 mg·kg⁻¹ p.o. vs RO1138452: 3 mg·kg⁻¹ p.o. minimum effective dose in carrageenan-induced hyperalgesia.

Reported 10-fold lower oral dose may reduce compound consumption in pain research.

Rat carrageenan mechanical hyperalgesia model.

Evidence Dimension	Minimum effective oral dose for significant reduction of carrageenan-induced mechanical hyperalgesia
Target Compound Data	RO3244794: 0.3 mg·kg⁻¹ (p.o.)
Comparator Or Baseline	RO1138452: 3 mg·kg⁻¹ (p.o.)
Quantified Difference	10-fold lower minimum effective dose for RO3244794
Conditions	Rat model; carrageenan-induced paw inflammation; mechanical hyperalgesia measured via paw withdrawal threshold

Why This Matters

The 10-fold lower oral dose requirement for RO3244794 translates to reduced compound consumption per experiment and potentially fewer formulation or solubility challenges in preclinical pain research applications.

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source

Functional Antagonism in Pulmonary Arteries

RO3244794 (1 μM) effectively abolishes treprostinil-induced relaxation of rat small pulmonary arteries, whereas iloprost-induced relaxation is only partially inhibited. Specifically, treprostinil-induced vasorelaxation was "essentially abolished" by both RO3244794 and RO1138452 at 1 μM, confirming complete IP receptor dependence. In contrast, iloprost responses were only partially inhibited, indicating engagement of additional non-IP receptor pathways [1]. This differential sensitivity highlights RO3244794's utility in discriminating between purely IP-mediated versus multi-receptor vascular effects.

Pulmonary artery antagonism

Head-to-head

1 µM RO3244794 essentially abolished treprostinil-induced relaxation; iloprost response only partially inhibited.

Supports differentiation of pure IP-mediated vs multi-receptor vasorelaxation.

Rat distal pulmonary arteries, U46619 pre-contracted.

Evidence Dimension	Inhibition of agonist-induced vasorelaxation in rat small pulmonary arteries
Target Compound Data	RO3244794 (1 μM): treprostinil relaxation essentially abolished; iloprost relaxation partially inhibited
Comparator Or Baseline	RO1138452 (1 μM): identical inhibition pattern; treprostinil abolished, iloprost partially inhibited
Quantified Difference	Complete abolition of treprostinil response vs. partial inhibition of iloprost response (quantitative extent not numerically specified in source, but described as "essentially abolished" vs. "partially inhibited")
Conditions	Rat distal small pulmonary arteries pre-contracted with U46619 (25 nM); relaxation measured via wire myography

Why This Matters

RO3244794 serves as a critical validation tool for distinguishing IP receptor-dependent vascular effects from off-target mechanisms, essential for pulmonary pharmacology studies where agonists like treprostinil and iloprost are clinically relevant.

• [1] Patel JA, Shen L, Norel X, et al. Differential actions of the prostacyclin analogues treprostinil and iloprost and the selexipag metabolite, MRE-269 (ACT-333679) in rat small pulmonary arteries and veins. Prostaglandins Other Lipid Mediat. 2013;106:1-7. View Source

Hepatoprotection Reversal in Liver Injury

RO3244794 (10 mg·kg⁻¹, p.o.) effectively reversed the hepatoprotective effects of 1-methylnicotinamide (MNA) in a concanavalin A-induced hepatitis model. MNA pretreatment reduced Con A-induced elevations in liver transaminases (ALT and AST) and improved 24-hour survival rates. Co-administration of RO3244794 completely abolished MNA's protective effects, confirming that MNA exerts hepatoprotection specifically via a prostacyclin (IP) receptor-dependent mechanism [1].

Hepatoprotection reversal

Head-to-head

RO3244794 (10 mg·kg⁻¹ p.o.) abolished MNA-mediated ALT/AST reduction and survival benefit in Con A hepatitis.

Confirms IP-dependence of MNA hepatic protection in vivo.

BALB/c mouse model; MNA administered i.v.

Evidence Dimension	Reversal of MNA-mediated hepatoprotection; plasma transaminase levels and survival
Target Compound Data	RO3244794 (10 mg·kg⁻¹, p.o.) reversed MNA effects; transaminase reduction abolished; survival benefit negated
Comparator Or Baseline	MNA alone (30-100 mg·kg⁻¹, i.v.): reduced ALT/AST, improved 24 h survival
Quantified Difference	Complete reversal of MNA-induced transaminase reduction and survival improvement (p < 0.05 significance threshold)
Conditions	BALB/c mice; Con A (5-20 mg·kg⁻¹, i.v.)-induced hepatitis; RO3244794 administered orally 30 min prior to MNA

Why This Matters

This in vivo validation confirms RO3244794's oral bioavailability and its utility as a pharmacological tool for establishing IP receptor-dependence in hepatoprotection and inflammation models, enabling definitive mechanistic conclusions.

• [1] Jakubowski A, Sternak M, Jabłoński K, et al. 1-Methylnicotinamide protects against liver injury induced by concanavalin A via a prostacyclin-dependent mechanism: a possible involvement of IL-4 and TNF-α. Int Immunopharmacol. 2016;31:98-104. View Source

Choroidal Neovascularization Reduction

RO3244794 produced an approximately 20% statistically significant reduction in neovascularized lesion area in a laser-induced choroidal neovascularization model, an efficacy level comparable to that of the EP₄ antagonist GW 627368. This in vivo finding establishes RO3244794's utility in ocular angiogenesis research and validates the contribution of the IP receptor to pathological neovascularization [1].

CNV lesion reduction

Head-to-head

~20% statistically significant reduction in neovascularized lesion area.

Supports IP receptor contribution in ocular angiogenesis models.

Comparable magnitude to EP₄ antagonist GW 627368; rat laser-induced CNV.

Evidence Dimension	Reduction in neovascularized lesion area
Target Compound Data	RO3244794: ~20% reduction (statistically significant)
Comparator Or Baseline	GW 627368 (EP₄ antagonist): similar ~20% reduction; combination: slightly greater reduction
Quantified Difference	Approximately 20% reduction vs. vehicle control; comparable magnitude to EP₄ antagonist GW 627368
Conditions	Rat laser-induced choroidal neovascularization model; optimal dosing regimen predetermined by bioavailability studies

Why This Matters

Demonstrates RO3244794's applicability in angiogenesis research and provides quantitative benchmark data for researchers designing ocular neovascularization studies, establishing its efficacy relative to other prostanoid pathway antagonists.

• [1] Woodward DF, Wang JW, Ni M, et al. In Vivo Choroidal Neovascularization and Macrophage Studies Provide Further Evidence for a Broad Role of Prostacyclin in Angiogenesis. J Ocul Pharmacol Ther. 2019;35(2):98-105. View Source

IP Receptor Binding Affinity Profile

RO3244794 exhibits consistent IP receptor binding affinity across native and recombinant human systems, with pKi values of 7.7 in human platelets and 6.9 in recombinant IP receptor systems. Functional antagonist affinity measured via cAMP inhibition yields a pKi of 8.5. For comparison, RO1138452 shows higher affinity (pKi = 9.3 in platelets, 8.7 recombinant, 9.0 functional), while the IP agonist selexipag exhibits a Ki of 260 nM (pKi ≈ 6.6) at human IP receptors, with >10,000 nM affinity at other prostanoid receptors [1].

IP affinity profile

Cross-study

RO1138452 (pKi 9.3) > RO3244794 (7.7) > Selexipag (~6.6) in human platelet binding.

Context for IP antagonist potency selection in signaling studies.

Recombinant and native receptor data compiled.

Evidence Dimension	IP receptor binding/functional affinity (pKi or Ki)
Target Compound Data	RO3244794: pKi = 7.7 (platelets), 6.9 (recombinant), 8.5 (functional cAMP)
Comparator Or Baseline	RO1138452: pKi = 9.3 (platelets), 8.7 (recombinant), 9.0 (functional); Selexipag: Ki = 260 nM (human IP, pKi ≈ 6.6)
Quantified Difference	RO1138452 is ~40-fold more potent in platelet binding (ΔpKi = 1.6); selexipag is ~5-fold less potent than RO3244794 (ΔpKi ≈ 0.5-0.8)
Conditions	Human platelet membranes; CHO-K1 cells expressing human IP receptor; cAMP accumulation assay

Why This Matters

The affinity data establish RO3244794's position in the potency spectrum among IP receptor ligands—less potent than RO1138452 but more potent than selexipag—enabling researchers to select the appropriate tool compound based on desired potency window and selectivity requirements.

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source

RO3244794: High-Impact Research Applications

Hepatoprotection Pathway Validation

RO3244794 (10 mg·kg⁻¹, p.o.) is validated for use in liver injury models to confirm IP receptor-dependence of hepatoprotective mechanisms. In concanavalin A-induced hepatitis studies, oral RO3244794 completely reversed the protective effects of 1-methylnicotinamide, including normalization of ALT/AST elevations and abrogation of survival benefit [1]. This application scenario is particularly relevant for researchers investigating prostacyclin-mediated hepatoprotection, liver inflammation pathways, or validating novel IP receptor-targeting therapeutics where definitive pathway blockade is required.

Pulmonary Vascular Receptor Discrimination

RO3244794 (1 μM) provides a validated tool for distinguishing treprostinil (pure IP-mediated) from iloprost (multi-receptor) vasorelaxation in rat small pulmonary arteries. In wire myography studies using U46619-precontracted vessels, RO3244794 essentially abolished treprostinil-induced relaxation while only partially inhibiting iloprost responses [1]. This differential sensitivity enables researchers to categorize novel prostacyclin analogs based on receptor selectivity and to validate IP receptor-specific pharmacology in pulmonary arterial hypertension research models.

Inflammatory Pain with Selective IP Blockade

For carrageenan-induced inflammatory hyperalgesia and chronic joint pain models (e.g., monoiodoacetate-induced discomfort), RO3244794 offers oral efficacy at doses as low as 0.3 mg·kg⁻¹ [1]. Compared to RO1138452, which requires a 10-fold higher oral dose (3 mg·kg⁻¹ minimum) and exhibits off-target activity at I₂ and PAF receptors, RO3244794 provides a cleaner pharmacological profile for isolating IP receptor contributions to nociception. This scenario is optimal for pain researchers requiring definitive IP receptor blockade without confounding off-target interpretations [1].

Ocular Angiogenesis Pathway Dissection

RO3244794 has demonstrated ~20% reduction in neovascularized lesion area in laser-induced choroidal neovascularization models, efficacy comparable to EP₄ antagonist GW 627368 [2]. This validated application supports the use of RO3244794 in ocular angiogenesis research where investigators need to dissect the relative contributions of IP versus EP₄ receptor pathways. The compound's in vivo efficacy in this model establishes it as a benchmark IP antagonist for angiogenesis studies, enabling comparative assessment of IP receptor involvement alongside other prostanoid pathway modulators.

Application

Selection Property

Validation Focus

Liver injury pathway studies

Oral IP antagonist with confirmed in vivo bioavailability

Confirm IP-dependence in hepatoprotection models

Pulmonary vascular receptor discrimination

IP-specific blockade in isolated artery assays

Distinguish pure IP-mediated vs multi-receptor relaxation

Inflammatory pain IP contribution

Selective over I₂/PAF; low oral dose suitability

Isolate IP receptor role in nociception models

Ocular angiogenesis pathway dissection

In vivo active IP antagonist with benchmark CNV data

Compare IP vs EP₄ receptor contributions in neovascularization

• [1] Bley KR, Bhattacharya A, Daniels DV, et al. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006;147(3):335-345. View Source
• [2] Woodward DF, Wang JW, Ni M, et al. In Vivo Choroidal Neovascularization and Macrophage Studies Provide Further Evidence for a Broad Role of Prostacyclin in Angiogenesis. J Ocul Pharmacol Ther. 2019;35(2):98-105. View Source